Cas no 2361747-62-6 (tert-butyl 3-methyl-4-3-(prop-2-enamido)propanoylpiperazine-1-carboxylate)

• Product Name: tert-butyl 3-methyl-4-3-(prop-2-enamido)propanoylpiperazine-1-carboxylate
• CAS No: 2361747-62-6
• MF: C₁₆H₂₇N₃O₄
• MW: 325.403284311295
• CID: 5414383
• PubChem ID: 145896985
• Update Time: 2025-06-10

tert-butyl 3-methyl-4-3-(prop-2-enamido)propanoylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26574909
• Z1477487622
• tert-butyl 3-methyl-4-[3-(prop-2-enamido)propanoyl]piperazine-1-carboxylate
• Tert-butyl 3-methyl-4-[3-(prop-2-enoylamino)propanoyl]piperazine-1-carboxylate
• 2361747-62-6
• 1,1-Dimethylethyl 3-methyl-4-[1-oxo-3-[(1-oxo-2-propen-1-yl)amino]propyl]-1-piperazinecarboxylate
• tert-butyl 3-methyl-4-3-(prop-2-enamido)propanoylpiperazine-1-carboxylate

• Inchi： 1S/C16H27N3O4/c1-6-13(20)17-8-7-14(21)19-10-9-18(11-12(19)2)15(22)23-16(3,4)5/h6,12H,1,7-11H2,2-5H3,(H,17,20)
• InChI Key： NBUPXXNOSPWGIY-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(C(=O)CCNC(=O)C=C)C(C)C1

Computed Properties

• Exact Mass: 325.20015635g/mol
• Monoisotopic Mass: 325.20015635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 79Ų

Experimental Properties

• Density: 1.106±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 527.0±50.0 °C(Predicted)
• pka: 14.57±0.46(Predicted)

Additional information on tert-butyl 3-methyl-4-3-(prop-2-enamido)propanoylpiperazine-1-carboxylate

Comprehensive Overview of tert-butyl 3-methyl-4-3-(prop-2-enamido)propanoylpiperazine-1-carboxylate (CAS No. 2361747-62-6)

The compound tert-butyl 3-methyl-4-3-(prop-2-enamido)propanoylpiperazine-1-carboxylate (CAS No. 2361747-62-6) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. With its unique structural features, this molecule serves as a critical intermediate in the synthesis of bioactive compounds, particularly those targeting enzyme inhibition and receptor modulation. Its piperazine backbone, coupled with the tert-butyl carboxylate and prop-2-enamido moieties, makes it a versatile building block for drug discovery and development.

Recent trends in pharmaceutical research highlight the growing demand for custom synthesis intermediates like tert-butyl 3-methyl-4-3-(prop-2-enamido)propanoylpiperazine-1-carboxylate. Researchers are increasingly focusing on structure-activity relationship (SAR) studies to optimize drug candidates, and this compound's modular design allows for facile derivatization. Its CAS No. 2361747-62-6 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and combinatorial chemistry applications.

One of the key advantages of this compound lies in its stability under synthetic conditions, which is crucial for multi-step reactions. The tert-butyl protecting group ensures compatibility with a wide range of reagents, while the prop-2-enamido functionality offers opportunities for further functionalization via click chemistry or Michael addition reactions. Such properties align with the current industry shift toward green chemistry and atom-economical processes.

In the context of drug delivery systems, tert-butyl 3-methyl-4-3-(prop-2-enamido)propanoylpiperazine-1-carboxylate has been explored for its potential to enhance bioavailability and targeted release. Its amphiphilic character, derived from the piperazine core and carboxylate terminus, makes it a candidate for nanocarrier formulations. This aligns with the rising interest in precision medicine and personalized therapeutics, where tailored molecular architectures are paramount.

From a commercial perspective, the compound's CAS No. 2361747-62-6 is often associated with inquiries about bulk synthesis and scalability. Manufacturers emphasize its role in producing small-molecule inhibitors for kinases and GPCRs, addressing unmet needs in oncology and neurology. The integration of machine learning in compound design has further amplified its utility, as predictive models favor such fragment-based scaffolds for lead optimization.

In summary, tert-butyl 3-methyl-4-3-(prop-2-enamido)propanoylpiperazine-1-carboxylate represents a convergence of synthetic accessibility and therapeutic potential. Its applications span from early-stage drug discovery to advanced formulation science, making it a pivotal asset in modern pharmaceutical R&D. As the industry continues to prioritize innovative chemical entities, this compound's prominence is poised to grow.